Cas no 2309774-25-0 (4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine)

• Product Name: 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine
• CAS No: 2309774-25-0
• MF: C₁₉H₂₄N₆O
• MW: 352.433463096619
• CID: 5326792
• Update Time: 2025-06-28

4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-methyl-5H-pyrrolo[3,2-d]pyrimidine
• 4-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-6-methyl-5H-pyrrolo[3,2-d]pyrimidine
• 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine

• Inchi： 1S/C19H24N6O/c1-12-8-16-17(24-12)18(22-11-21-16)25-6-4-15(5-7-25)9-26-19-13(2)14(3)20-10-23-19/h8,10-11,15,24H,4-7,9H2,1-3H3
• InChI Key： WFOCXDXVXZCIJW-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C2C3=C(C=C(C)N3)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 3.1
• Topological Polar Surface Area: 79.8

Additional information on 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine

Introduction to 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine and Its Significance in Modern Chemical Biology

4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine, identified by its CAS number 2309774-25-0, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers exploring new therapeutic agents. The structural complexity and functional diversity of this molecule contribute to its potential utility in various biomedical applications.

The molecular framework of 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine incorporates several key pharmacophoric elements that are well-documented for their interactions with biological targets. The presence of a pyrimidine core, combined with a piperidine moiety and a methoxy group, creates a multifaceted structure that can engage with multiple biological pathways. This design not only enhances the compound's binding affinity but also modulates its pharmacokinetic properties, making it an attractive candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have indicated that 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine exhibits strong binding affinity to enzymes and receptors involved in critical cellular processes. These interactions are believed to contribute to its potential therapeutic effects, particularly in the treatment of inflammatory diseases and cancer.

The synthesis of 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine has been achieved through multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process involves the strategic functionalization of heterocyclic structures, ensuring the introduction of specific substituents that enhance biological activity. The synthetic route has been optimized to ensure high yield and purity, making it feasible for large-scale production and further investigation.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific functional groups within its structure, researchers can generate a library of derivatives with tailored biological properties. This approach has already been successfully applied in other areas of pharmaceutical research, leading to the identification of novel therapeutics with improved efficacy and reduced side effects.

The pharmacological profile of CAS no 2309774-25-0 is currently under extensive investigation in preclinical studies. Initial results suggest that this compound exhibits potent anti-inflammatory and antitumor activities. These effects are attributed to its ability to inhibit key signaling pathways involved in disease progression. For instance, studies have demonstrated its ability to block the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial in regulating immune responses and cell proliferation.

Furthermore, the compound's chemical stability under various conditions makes it a promising candidate for formulation into drug products. Stability studies have shown that 4,5-dimethyl-6-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxypyrimidine remains intact under physiological conditions, ensuring its integrity during storage and administration. This stability is critical for maintaining the efficacy of the drug throughout its shelf life.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. CAS no 2309774-25-0 exemplifies this collaborative approach by integrating insights from structural biology, computational modeling, and synthetic chemistry. Such integrative studies not only accelerate the discovery process but also enhance our understanding of drug-target interactions at a molecular level.

In conclusion,4,5-dimethyl-6-(1-{6-methyl-pyrrolo[3',2':1',2'']-pyrimidin]-4'-yl)piperidin]-N(3)-(methoxy)-pyrimidine (CAS no 2309774–25–0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for further exploration in drug discovery. As research continues to uncover new therapeutic applications for this compound,CAS no 2309774–25–0 is poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.